Cas no 54567-22-5 (5H-Tetrazole-5-thione, 1-(2-aminoethyl)-1,2-dihydro-)

• Product Name: 5H-Tetrazole-5-thione, 1-(2-aminoethyl)-1,2-dihydro-
• CAS No: 54567-22-5
• MF: C₃H₇N₅S
• MW: 145.186177492142
• CID: 354229
• PubChem ID: 13135749
• Update Time: 2025-04-19

5H-Tetrazole-5-thione, 1-(2-aminoethyl)-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazole-5-thione, 1-(2-aminoethyl)-1,2-dihydro-
• 1-(2-aminoethyl)-2H-tetrazole-5-thione
• 1-(2-Aminoethyl)-1,2-dihydro-5H-tetrazole-5-thione
• AKOS013498560
• AKOS006337880
• SCHEMBL9768563
• 1-(2-aminoethyl)-5-mercapto -1H-tetrazole
• BLOOCFVAGVBCEF-UHFFFAOYSA-N
• DTXSID40521007
• 54567-22-5

• Inchi： 1S/C3H7N5S/c4-1-2-8-3(9)5-6-7-8/h1-2,4H2,(H,5,7,9)
• InChI Key： BLOOCFVAGVBCEF-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1CCN

Computed Properties

• Exact Mass: 145.04241
• Monoisotopic Mass: 145.04221642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• PSA: 66.01